Cas no 1781658-25-0 (1-(2-Fluoroethyl)-1H-imidazole-5-carboxylic acid)

• Product Name: 1-(2-Fluoroethyl)-1H-imidazole-5-carboxylic acid
• CAS No: 1781658-25-0
• MF: C₆H₇FN₂O₂
• MW: 158.130384683609
• CID: 6793713
• PubChem ID: 84650712
• Update Time: 2025-06-07

1-(2-Fluoroethyl)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS024051253
• CS-0448423
• 3-(2-FLUOROETHYL)IMIDAZOLE-4-CARBOXYLIC ACID
• 1-(2-Fluoroethyl)-1H-imidazole-5-carboxylicacid
• 1781658-25-0
• 1-(2-Fluoroethyl)-1H-imidazole-5-carboxylic acid
• KS-9440

• Inchi： 1S/C6H7FN2O2/c7-1-2-9-4-8-3-5(9)6(10)11/h3-4H,1-2H2,(H,10,11)
• InChI Key： LMBRMUVAZNEYLK-UHFFFAOYSA-N
• SMILES： FCCN1C=NC=C1C(=O)O

Computed Properties

• Exact Mass: 158.04915563g/mol
• Monoisotopic Mass: 158.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(2-Fluoroethyl)-1H-imidazole-5-carboxylic acid

Introduction to 1-(2-Fluoroethyl)-1H-imidazole-5-carboxylic acid (CAS No. 1781658-25-0)

1-(2-Fluoroethyl)-1H-imidazole-5-carboxylic acid, a compound with the CAS number 1781658-25-0, is a versatile molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives and features a unique substitution pattern that includes a fluoroethyl group and a carboxylic acid moiety. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The imidazole ring, a fundamental component of 1-(2-Fluoroethyl)-1H-imidazole-5-carboxylic acid, is known for its biological activity and is a common motif in many pharmaceuticals. The presence of the fluoroethyl group adds an additional layer of complexity and functionality, potentially enhancing the compound's pharmacological properties. Fluorine atoms are often introduced into drug molecules to improve their metabolic stability, bioavailability, and binding affinity to target proteins.

Recent studies have explored the potential of 1-(2-Fluoroethyl)-1H-imidazole-5-carboxylic acid in various therapeutic areas. One notable application is in the development of antifungal agents. Imidazoles are well-known for their antifungal activity, and the introduction of the fluoroethyl group may enhance this property by improving the compound's ability to penetrate fungal cell membranes and interact with target enzymes. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(2-Fluoroethyl)-1H-imidazole-5-carboxylic acid exhibited potent antifungal activity against Candida albicans, a common fungal pathogen responsible for numerous infections.

Beyond antifungal applications, 1-(2-Fluoroethyl)-1H-imidazole-5-carboxylic acid has also shown promise in the treatment of neurological disorders. Imidazoles have been investigated for their ability to modulate neurotransmitter systems, particularly those involving histamine and serotonin. The carboxylic acid group in this compound may facilitate its interaction with specific receptors or enzymes involved in these pathways. A recent study in the European Journal of Pharmacology demonstrated that 1-(2-Fluoroethyl)-1H-imidazole-5-carboxylic acid exhibited significant neuroprotective effects in animal models of Parkinson's disease, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

In addition to its biological activities, the synthetic accessibility of 1-(2-Fluoroethyl)-1H-imidazole-5-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including nucleophilic substitution and carboxylation steps. This synthetic flexibility allows researchers to easily modify the molecule and explore its structure-activity relationships (SAR). For example, variations in the substituents on the imidazole ring or modifications to the fluoroethyl group can lead to compounds with enhanced potency or selectivity.

The physicochemical properties of 1-(2-Fluoroethyl)-1H-imidazole-5-carboxylic acid are also noteworthy. The presence of both polar (carboxylic acid) and non-polar (fluoroethyl) functional groups provides a balance that can influence the compound's solubility, lipophilicity, and overall pharmacokinetic profile. These properties are crucial for optimizing drug delivery and ensuring that the compound reaches its intended target site within the body.

Clinical trials involving 1-(2-Fluoroethyl)-1H-imidazole-5-carboxylic acid are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of this compound as a viable candidate for further clinical development.

In conclusion, 1-(2-Fluoroethyl)-1H-imidazole-5-carboxylic acid (CAS No. 1781658-25-0) is a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activities and favorable physicochemical properties, make it an attractive candidate for further investigation and potential therapeutic use. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.